Cas no 142179-26-8 (Cyclohexanone,2-(hydroxymethylene)-6-methyl-, (E)- (9CI))

• Product Name: Cyclohexanone,2-(hydroxymethylene)-6-methyl-, (E)- (9CI)
• CAS No: 142179-26-8
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 103786
• PubChem ID: 13111969
• Update Time: 2025-04-18

Cyclohexanone,2-(hydroxymethylene)-6-methyl-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone,2-(hydroxymethylene)-6-methyl-, (E)- (9CI)
• 142179-26-8
• SCHEMBL8154779
• (2E)-2-(HYDROXYMETHYLIDENE)-6-METHYLCYCLOHEXAN-1-ONE
• Cyclohexanone, 2-(hydroxymethylene)-6-methyl-, (E)- (9CI)

• Inchi： 1S/C8H12O2/c1-6-3-2-4-7(5-9)8(6)10/h5-6,9H,2-4H2,1H3/b7-5+
• InChI Key： PRSLDITYOZTECZ-FNORWQNLSA-N
• SMILES： O=C1/C(=C/O)/CCCC1C

Computed Properties

• Exact Mass: 140.08376
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous acids Vinylogous acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous acids